Cas no 617722-56-2 (Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)acrylate)
617722-56-2 structure
Product Name:Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)acrylate
CAS No:617722-56-2
MF:C14H14O5
MW:262.257964611053
CID:837384
PubChem ID:86311147
Update Time:2025-04-19
Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)acrylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)acrylate
- Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate
- 2-Benzofuranacetic acid, 6-acetyl-2,3-dihydro-5-hydroxy-a-methylene-, methyl ester, (2S)-
- 2-Benzofuranacetic acid, 6-acetyl-2,3-dihydro-5-hydroxy-a-methylene-,methyl ester, (2S)-
- AKOS022184618
- METHYL 2-(6-ACETYL-5-HYDROXY-2,3-DIHYDRO-1-BENZOFURAN-2-YL)PROP-2-ENOATE
- 617722-56-2
- DTXSID601145934
- AKOS040762041
- FS-8883
- Methyl (2S)-6-acetyl-2,3-dihydro-5-hydroxy-alpha-methylene-2-benzofuranacetate
- [ "" ]
- DB-343227
-
- Inchi: 1S/C14H14O5/c1-7(14(17)18-3)12-5-9-4-11(16)10(8(2)15)6-13(9)19-12/h4,6,12,16H,1,5H2,2-3H3
- InChI Key: DEHDOIFRZZNNNY-UHFFFAOYSA-N
- SMILES: O1C2C=C(C(C)=O)C(=CC=2CC1C(=C)C(=O)OC)O
Computed Properties
- Exact Mass: 262.08412354g/mol
- Monoisotopic Mass: 262.08412354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 72.8Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.3±0.1 g/cm3
- Boiling Point: 432.5±45.0 °C at 760 mmHg
- Flash Point: 164.0±22.2 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)acrylate Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)acrylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M96890-5mg |
Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate |
617722-56-2 | 5mg |
¥4418.0 | 2021-09-08 | ||
| Alichem | A019094984-5mg |
Methyl 2-(6-Acetyl-5-Hydroxy-2,3-Dihydrobenzofuran-2-Yl)propenoate |
617722-56-2 | 95% | 5mg |
$950.40 | 2023-09-01 | |
| TargetMol Chemicals | TN4524-5 mg |
Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate |
617722-56-2 | 98% | 5mg |
¥ 3,710 | 2023-07-10 | |
| TargetMol Chemicals | TN4524-1 mL * 10 mM (in DMSO) |
Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate |
617722-56-2 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3810 | 2023-09-15 | |
| TargetMol Chemicals | TN4524-5mg |
Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate |
617722-56-2 | 5mg |
¥ 3710 | 2024-07-19 | ||
| A2B Chem LLC | AG74841-5mg |
Methyl 2-(6-Acetyl-5-Hydroxy-2,3-Dihydrobenzofuran-2-Yl)propenoate |
617722-56-2 | 98.0% | 5mg |
$660.00 | 2024-04-19 | |
| TargetMol Chemicals | TN4524-1 ml * 10 mm |
Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate |
617722-56-2 | 1 ml * 10 mm |
¥ 3810 | 2024-07-19 | ||
| TargetMol Chemicals | TN4524-5mg |
Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate |
617722-56-2 | 5mg |
¥ 3710 | 2024-07-24 | ||
| TargetMol Chemicals | TN4524-1 ml * 10 mm |
Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate |
617722-56-2 | 1 ml * 10 mm |
¥ 3810 | 2024-07-24 |
Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)acrylate Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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